Cas no 1006-29-7 (1H-Indazol-1-ylmethanol)

• Product Name: 1H-Indazol-1-ylmethanol
• CAS No: 1006-29-7
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 1096026
• PubChem ID: 11073574
• Update Time: 2025-04-20

1H-Indazol-1-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-methanol
• 1H-Indazol-1-ylmethanol
• 1-(Hydroxymethyl)-1-cyclopropancarbonsaeure
• 1-(Hydroxymethyl)cyclopropane carboxylic acid
• 1-(hydroxymethyl)cyclopropanecarboxilic acid
• 1-(hydroxymethyl)indazole
• 1-hydroxymethylcyclopropanecarboxylic acid
• 1-Hydroxymethylindazol
• AG-L-16188
• Ambcb4031220
• CTK8A2015
• Cyclopropanecarboxylic acid, 1-(hydroxymethyl)-
• indazol-1-yl-methanol
• SureCN1815192
• CS-0339992
• SCHEMBL9934410
• 1006-29-7
• NS-01129
• (1H-indazol-1-yl)methanol
• Indazol-1-ylmethanol
• 1-hydroxymethylindazole
• AKOS030231801
• starbld0044936

• Inchi： 1S/C8H8N2O/c11-6-10-8-4-2-1-3-7(8)5-9-10/h1-5,11H,6H2
• InChI Key： RMUBNCHBHNTGPS-UHFFFAOYSA-N
• SMILES： OCN1C2C=CC=CC=2C=N1

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05
• LogP: 0.98610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles